Benzoic acid morpholin-4-YL ester
CAS No.: 5765-65-1
Cat. No.: VC2364626
Molecular Formula: C11H13NO3
Molecular Weight: 207.23 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 5765-65-1 |
---|---|
Molecular Formula | C11H13NO3 |
Molecular Weight | 207.23 g/mol |
IUPAC Name | morpholin-4-yl benzoate |
Standard InChI | InChI=1S/C11H13NO3/c13-11(10-4-2-1-3-5-10)15-12-6-8-14-9-7-12/h1-5H,6-9H2 |
Standard InChI Key | ZTURCWOWVLVNPE-UHFFFAOYSA-N |
SMILES | C1COCCN1OC(=O)C2=CC=CC=C2 |
Canonical SMILES | C1COCCN1OC(=O)C2=CC=CC=C2 |
Introduction
Benzoic acid morpholin-4-yl ester, with the CAS number 5765-65-1, is a chemical compound that belongs to the ester family. It is synthesized from benzoic acid and morpholine, forming a morpholin-4-yl ester derivative. This compound is of interest in various chemical and pharmaceutical applications due to its unique properties and potential reactivity.
Physical and Chemical Characteristics
Property | Value | Source |
---|---|---|
Melting Point | 83 °C (in cyclohexane) | |
Boiling Point | 314.3 ± 52.0 °C (Predicted) | |
Density | 1.22 ± 0.1 g/cm³ (Predicted) | |
pKa | -2.50 ± 0.20 (Predicted) |
Safety and Handling
Benzoic acid morpholin-4-yl ester is classified with hazard statements H315, H319, and H335, indicating it may cause skin and eye irritation and respiratory tract irritation . Precautionary statements include P261, P305, P351, and P338, advising against inhalation, ingestion, and contact with skin and eyes, and recommending rinsing with water in case of contact .
Suppliers and Availability
Benzoic acid morpholin-4-yl ester is available from several chemical suppliers, including BOC Sciences and AOBChem USA . These companies provide the compound in various quantities, often with purity levels around 95% .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume